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CAS No.: 138751-04-9

Cat. No.: B144994
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For Researchers, Scientists, and Drug Development Professionals

The stereocontrolled synthesis of non-canonical amino acids is a cornerstone of modern
medicinal chemistry and drug development. Chiral Nickel(ll) complexes of glycine-derived
Schiff bases have emerged as a robust and versatile platform for the asymmetric synthesis of a
wide array of tailor-made a-amino acids. This methodology offers practical, scalable, and highly
stereoselective routes to novel amino acid building blocks crucial for the development of
peptidomimetics, pharmaceuticals, and other biologically active compounds.

This document provides a detailed overview of the application of chiral Ni(ll) complexes in
asymmetric amino acid synthesis, complete with experimental protocols and comparative data
to guide researchers in this field.

Core Principle
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The fundamental strategy involves the use of a chiral Ni(ll) complex to create a planar, rigid
structure around a glycine Schiff base. This steric and electronic environment directs the
approach of electrophiles to one face of the prochiral glycine a-carbon, leading to highly
diastereoselective bond formation. Subsequent removal of the chiral auxiliary and the nickel ion
liberates the desired, enantiomerically enriched a-amino acid.

The general workflow for this synthetic approach is outlined below.
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Figure 1: General workflow for the asymmetric synthesis of a-amino acids using chiral Ni(Il)
complexes.

Key Methodologies and Applications

The versatility of this method stems from the variety of electrophiles that can be employed,
leading to a diverse range of amino acid side chains.

o Alkyl Halide Alkylations: This is the most common application, allowing for the introduction of
a wide range of alkyl, benzyl, and allyl groups.[1] Phase-transfer catalysis (PTC) conditions
can also be employed, sometimes offering milder reaction conditions.[2][3][4]

e Michael Additions: The enolate of the Ni(ll)-glycine complex can act as a nucleophile in
Michael additions to a,B-unsaturated compounds, providing access to glutamic acid
derivatives and other amino acids with functionalized side chains.[5][6]

e Mannich Reactions: Asymmetric Mannich reactions using these complexes allow for the
synthesis of 3-amino acids and a,3-diamino acids.[6]

» Synthesis of a,a-Disubstituted Amino Acids: By starting with an alanine-derived Ni(ll)
complex, subsequent alkylation can lead to the formation of quaternary, a,a-disubstituted
amino acids.[1]

Data Presentation: Performance of Chiral Ni(ll)
Complexes in Asymmetric Alkylation

The following table summarizes representative results for the alkylation of a commonly used
chiral Ni(ll) glycine complex with various alkyl halides. This data highlights the high yields and
excellent diastereoselectivities achievable with this methodology.
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Note: N/A indicates data not available in the cited source. The ee% is typically determined after

cleavage from the chiral auxiliary.

Experimental Protocols

The following are detailed protocols for the key steps in the asymmetric synthesis of amino

acids using a chiral Ni(Il) complex derived from (S)-2-(N-benzylprolyl)Jaminobenzophenone

((S)-BPB) and glycine.
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Protocol 1: Synthesis of the Chiral Ni(ll) Glycine
Complex

This protocol describes the formation of the starting chiral Ni(ll) complex from glycine, the chiral
ligand, and a nickel(ll) salt.

Workup and Isolation

Reactant Preparation Reaction

Dissolve Glycine, (S)-BPB, o
[ and Ni(NOs)2-6H20 in Methanol Add powdered KOH Heat at 65°C for 1.5-2h Cool to RT and filter Wash with water and Methanol

Dry to obtain red solid

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of the chiral Ni(ll) glycine complex.

Materials:

Glycine

(S)-2-(N-benzylprolyl)aminobenzophenone ((S)-BPB)

Ni(NOs3)2:6H20

Potassium Hydroxide (KOH), powdered

Methanol

Water (deionized)

Procedure:

» To a round-bottom flask, add glycine (1.0 eq), (S)-BPB (1.0 eq), and Ni(NOs)2-6H20 (1.0 eq).

¢ Add methanol to the flask to create a suspension.
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o With stirring, add powdered KOH (2.0 eq) to the mixture.

o Heat the reaction mixture to 65 °C and maintain for 1.5-2 hours. The color of the reaction
mixture should turn to a deep red.

¢ Monitor the reaction by Thin Layer Chromatography (TLC).
e Upon completion, cool the reaction to room temperature.
« Filter the resulting solid precipitate and wash sequentially with water and cold methanol.

e Dry the solid under vacuum to yield the chiral Ni(ll) glycine complex as a red powder.

Protocol 2: Asymmetric Alkylation of the Ni(ll) Complex

This protocol details the diastereoselective alkylation of the chiral Ni(ll) glycine complex.

Materials:

Chiral Ni(ll) Glycine Complex (from Protocol 1)

Alkyl Halide (e.g., 5-iodopentene, 1.1 eq)

Base (e.g., Potassium tert-butoxide (t-BuOK), 1.2 eq)

Solvent (e.g., N,N-Dimethylformamide (DMF), anhydrous)

Phase Transfer Catalyst (optional, e.g., n-BuaNI, 0.1 eq)
Procedure:

o Suspend the chiral Ni(ll) glycine complex in anhydrous DMF in a flame-dried, inert
atmosphere (N2 or Ar) flask.

e Add the phase transfer catalyst, if used.

e Cool the mixture to the desired temperature (e.g., room temperature or 0 °C, depending on
the reactivity of the electrophile).
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e Slowly add the base (t-BuOK) to the suspension. The color should intensify.
e Add the alkyl halide dropwise to the reaction mixture.

 Allow the reaction to stir at room temperature for 0.5 to 16 hours, monitoring by TLC for the
disappearance of the starting material.[5]

» Upon completion, quench the reaction with a saturated aqueous solution of NHaCl.
o Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous Na=SOas, and concentrate
under reduced pressure.

 Purify the resulting crude product by flash column chromatography to obtain the alkylated
Ni(Il) complex.

Protocol 3: Hydrolysis and Isolation of the a-Amino Acid

This protocol describes the cleavage of the alkylated complex to release the free amino acid.
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Figure 3: Workflow for the hydrolysis of the alkylated complex and isolation of the amino acid.
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Materials:

Alkylated Ni(Il) Complex (from Protocol 2)

o Hydrochloric Acid (HCI), 3M aqueous solution

e Methanol

» Ethyl Acetate or Diethyl Ether

¢ lon-exchange resin (e.g., Dowex 50WX8)

o Ammonium Hydroxide (NH4OH) solution

o (Optional) 9-fluorenylmethyloxycarbonyl succinimide (Fmoc-OSu)
e (Optional) Sodium Bicarbonate (NaHCO3)

Procedure:

o Dissolve the purified alkylated Ni(ll) complex in methanol.

e Add 3M aqueous HCI to the solution.

e Heat the mixture at 65 °C for 3 hours to effect hydrolysis.[5]

 After cooling to room temperature, concentrate the reaction mixture in vacuo to remove the
methanol.

» Wash the remaining agueous solution with ethyl acetate or diethyl ether to remove the
liberated chiral auxiliary ((S)-BPB), which can be recovered and recycled.

o Apply the aqueous layer, containing the amino acid hydrochloride salt, to an ion-exchange
column.

¢ Wash the column with water, then elute the free amino acid with a dilute solution of
ammonium hydroxide.
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» Combine the fractions containing the amino acid (ninhydrin test) and concentrate under
reduced pressure to obtain the pure a-amino acid.

o (Optional) For Fmoc-protection, dissolve the crude amino acid in an agueous solution of
NaHCOs and add a solution of Fmoc-OSu in a suitable organic solvent (e.g., dioxane). Stir
overnight, then perform an acidic workup and extract the Fmoc-protected amino acid.[5][7]

Conclusion

The use of chiral Ni(ll) complexes provides a powerful and reliable strategy for the asymmetric
synthesis of a vast range of non-canonical amino acids.[8][9] The operational simplicity,
scalability, and high stereochemical control make this methodology highly attractive for both
academic research and industrial applications in drug discovery and development.[10] The
protocols and data presented herein serve as a comprehensive guide for scientists looking to
employ this valuable synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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